Cas no 54883-33-9 (Benzenamine, 4-[2-(3,4-dimethoxyphenyl)-4-thiazolyl]-)

• Product Name: Benzenamine, 4-[2-(3,4-dimethoxyphenyl)-4-thiazolyl]-
• CAS No: 54883-33-9
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• CID: 353416
• PubChem ID: 71364436
• Update Time: 2025-04-19

Benzenamine, 4-[2-(3,4-dimethoxyphenyl)-4-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[2-(3,4-dimethoxyphenyl)-4-thiazolyl]-
• 4-[2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-yl]aniline
• DTXSID60787906
• 54883-33-9

• Inchi： 1S/C17H16N2O2S/c1-20-15-8-5-12(9-16(15)21-2)17-19-14(10-22-17)11-3-6-13(18)7-4-11/h3-10H,18H2,1-2H3
• InChI Key： LGVDMTLGDLNOSX-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)N)N=C1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 312.09338
• Monoisotopic Mass: 312.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• PSA: 57.37